[(2R,3S,6R)-3-(2-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(oxan-4-yl)methanone

• IUPAC Name: [(2R,3S,6R)-3-(2-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C22H30N2O3/c1-26-19-5-3-2-4-17(19)18-14-24(22(25)16-8-12-27-13-9-16)20-15-6-10-23(11-7-15)21(18)20/h2-5,15-16,18,20-21H,6-14H2,1H3/t18-,20-,21-/m1/s1
• InChI Key: WRRGMZFQGZBJFZ-HMXCVIKNSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CN(C3C2N4CCC3CC4)C(=O)C5CCOCC5
• Isomeric SMILES: COC1=CC=CC=C1[C@H]2CN([C@H]3[C@@H]2N4CCC3CC4)C(=O)C5CCOCC5
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

[(2R,3S,6R)-3-(2-methoxyphenyl)-1,5-diazatricyclo[52202,6]undecan-5-yl]-(oxan-4-yl)methanone is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,3S,6R)-3-(2-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(oxan-4-yl)methanone typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Tricyclic Core: This involves the cyclization of appropriate precursors under specific conditions to form the tricyclic structure.

Introduction of the Methoxyphenyl Group: This step involves the addition of the methoxyphenyl group to the tricyclic core, often through a substitution reaction.

Attachment of the Oxan-4-yl Group: The final step involves the attachment of the oxan-4-yl group to the tricyclic core, typically through a condensation reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of catalysts, optimized reaction conditions, and purification techniques to ensure the final product’s purity.

Chemical Reactions Analysis

Types of Reactions

[(2R,3S,6R)-3-(2-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(oxan-4-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, particularly at the methoxyphenyl group, to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMn